2-(Phenylthio)ethanethioamide
Overview
Description
2-(Phenylthio)ethanethioamide is a chemical compound with the molecular formula C8H9NS2 . It has a molecular weight of 183.3 g/mol . The compound is also known by other names such as 2-phenylsulfanylethanethioamide and 2-(phenylsulfanyl)ethanethioamide .
Molecular Structure Analysis
The molecular structure of 2-(Phenylthio)ethanethioamide consists of a phenyl ring attached to a two-carbon chain that carries a thioamide functional group . The InChI string representation of the molecule isInChI=1S/C8H9NS2/c9-8(10)6-11-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10) . The compound’s canonical SMILES representation is C1=CC=C(C=C1)SCC(=S)N . Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(Phenylthio)ethanethioamide include a molecular weight of 183.3 g/mol, a XLogP3 value of 1.8, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a rotatable bond count of 3 . The compound also has a topological polar surface area of 83.4 Ų, a heavy atom count of 11, and a complexity of 130 .Scientific Research Applications
Synthesis and Chemical Transformations
- Chemoselective Thionation-Cyclization : Kumar, Parameshwarappa, and Ila (2013) reported an efficient route to synthesize 2-phenyl-4,5-substituted thiazoles via chemoselective thionation-cyclization of functionalized enamides using Lawesson's reagent. This methodology could be applicable to synthesizing derivatives of 2-(Phenylthio)ethanethioamide by introducing various functional groups through similar cyclization strategies (Kumar et al., 2013).
- Facile Metal-Free Synthesis : Luo et al. (2015) developed a metal-free synthesis of 2-aminothiophene derivatives, highlighting a methodology that could potentially be adapted for the synthesis of 2-(Phenylthio)ethanethioamide derivatives via a metal-free approach, offering a sustainable alternative to conventional metal-catalyzed reactions (Luo et al., 2015).
Catalysis
- Direct C-H Bond Arylation : Yamauchi, Shibahara, and Murai (2015) described a palladium-catalyzed direct C-H bond arylation of thienyl thioamides. This reaction selectively afforded monoarylated products, suggesting that similar catalytic conditions might be applied to 2-(Phenylthio)ethanethioamide for selective functionalization (Yamauchi et al., 2015).
Antimicrobial and Antineoplastic Agents
- Antibacterial Activity : Okachi, Niino, Kitaura, Mineura, Nakamizo, Murayama, Ono, and Nakamizo (1985) synthesized and tested a series of 2,2'-dithiobis(benzamide) derivatives for in vitro antibacterial activity against Mycobacterium species, including Mycobacterium tuberculosis. The study revealed structure-activity relationships, suggesting that similar derivatives of 2-(Phenylthio)ethanethioamide could be explored for antimicrobial properties (Okachi et al., 1985).
properties
IUPAC Name |
2-phenylsulfanylethanethioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NS2/c9-8(10)6-11-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRDOSZLCJHRADP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCC(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80381162 |
Source
|
| Record name | 2-(phenylthio)ethanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80381162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Phenylthio)ethanethioamide | |
CAS RN |
59865-82-6 |
Source
|
| Record name | 2-(phenylthio)ethanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80381162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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